Cas no 1261927-59-6 (5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol)

5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol is a fluorinated phenolic compound with a unique structural configuration, combining a trifluoromethyl group and a fluoro-methylphenyl moiety. This structure imparts enhanced chemical stability and potential reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms contributes to increased lipophilicity and metabolic resistance, which can improve bioavailability in active compounds. Its trifluoromethyl group further enhances electron-withdrawing properties, facilitating selective reactions in organic synthesis. This compound is particularly useful as an intermediate in the development of biologically active molecules, where its structural features can influence binding affinity and selectivity. Suitable for controlled reactions under inert conditions, it offers versatility in fine chemical applications.
5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol structure
1261927-59-6 structure
Product Name:5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol
CAS No:1261927-59-6
MF:C14H10F4O
MW:270.222218036652
MDL:MFCD18316245
CID:2764024
PubChem ID:53221968
Update Time:2025-06-07

5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol, 95%
    • MFCD18316245
    • 5-(4-FLUORO-3-METHYLPHENYL)-3-TRIFLUOROMETHYLPHENOL
    • 4'-Fluoro-3'-methyl-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol
    • 1261927-59-6
    • DTXSID10686556
    • 5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol
    • MDL： MFCD18316245
    • Inchi： 1S/C14H10F4O/c1-8-4-9(2-3-13(8)15)10-5-11(14(16,17)18)7-12(19)6-10/h2-7,19H,1H3
    • InChI Key： SBUPXPLVVPGUPD-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1C)C1C=C(C=C(C(F)(F)F)C=1)O

Computed Properties

  • Exact Mass: 270.06677759Da
  • Monoisotopic Mass: 270.06677759Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 20.2Ų

5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB322453-5 g
5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol, 95%; .
 1261927-59-6 95%
5g
 €1159.00 2023-04-26
abcr
AB322453-5g
5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol, 95%; .
 1261927-59-6 95%
5g
 €1159.00 2025-04-21

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